Cas no 2137068-14-3 (1-Piperidinecarboxylic acid, 2-(2-methyl-1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester, (2S)-)

• Product Name: 1-Piperidinecarboxylic acid, 2-(2-methyl-1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester, (2S)-
• CAS No: 2137068-14-3
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 5293485
• Update Time: 2025-07-08

1-Piperidinecarboxylic acid, 2-(2-methyl-1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 2-(2-methyl-1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester, (2S)-

• Inchi： 1S/C14H23NO3/c1-10(2)12(16)11-8-6-7-9-15(11)13(17)18-14(3,4)5/h11H,1,6-9H2,2-5H3/t11-/m0/s1
• InChI Key： ZZQLCLLVTNTCGQ-NSHDSACASA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC[C@H]1C(=O)C(C)=C

Additional information on 1-Piperidinecarboxylic acid, 2-(2-methyl-1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester, (2S)-

Comprehensive Overview of 1-Piperidinecarboxylic acid, 2-(2-methyl-1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester, (2S)- (CAS No. 2137068-14-3)

The compound 1-Piperidinecarboxylic acid, 2-(2-methyl-1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester, (2S)-, with the CAS registry number 2137068-14-3, is a specialized chiral intermediate gaining attention in pharmaceutical and fine chemical synthesis. Its unique structure, featuring a piperidine core and a tert-butyl ester group, makes it valuable for asymmetric synthesis and drug discovery. Researchers are increasingly exploring its applications in protease inhibitors and kinase modulators, aligning with current trends in targeted cancer therapies and neurodegenerative disease research.

In the context of green chemistry advancements, this compound’s stereoselective properties ((2S)-configuration) are being optimized for sustainable manufacturing. Recent publications highlight its role in peptide mimetics design, addressing the growing demand for orally bioavailable therapeutics—a hot topic in AI-driven drug development forums. The 2-methyl-1-oxo-2-propenyl moiety further enables click chemistry modifications, answering frequent search queries about "modular synthesis approaches for drug candidates."

Analytical characterization of CAS 2137068-14-3 typically involves HPLC chiral separation and NMR spectroscopy, with purity thresholds exceeding 98% for pharmaceutical-grade use. Industry databases reveal rising patent filings incorporating this building block, particularly for COVID-19 related antiviral research—a trending intersection with global health priorities. Its stability under physiological pH conditions makes it a candidate for prodrug formulations, another frequently searched term in medicinal chemistry circles.

From a commercial perspective, suppliers emphasize the compound’s scalability through continuous flow chemistry techniques, responding to market needs for cost-effective chiral auxiliaries. Regulatory compliance documentation confirms its non-hazardous status under standard handling protocols, though proper laboratory safety measures remain essential—addressing common workplace safety concerns. The tert-butoxycarbonyl (Boc) protecting group in its structure also aligns with current interests in orthogonal deprotection strategies, a recurring theme in synthetic methodology discussions.

Emerging studies suggest potential applications in bioconjugation for antibody-drug conjugates (ADCs), connecting to the booming oncology therapeutics market. Computational chemistry models predict favorable ADME properties for derivatives of this scaffold, meeting frequent researcher inquiries about "predictive modeling for chiral compounds." As the pharmaceutical industry shifts toward fragment-based drug discovery, the versatility of 2137068-14-3 positions it as a valuable structural motif for library design.